Cas no 2877630-07-2 (2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine)

• Product Name: 2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine
• CAS No: 2877630-07-2
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5328508
• PubChem ID: 165434755
• Update Time: 2025-05-20

2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• F6752-7706
• 2877630-07-2
• AKOS040866188
• 2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine
• [1-(6-Methyl-2-pyridinyl)-3-azetidinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C14H19N3O/c1-11-5-4-6-13(15-11)17-9-12(10-17)14(18)16-7-2-3-8-16/h4-6,12H,2-3,7-10H2,1H3
• InChI Key： QXSSOKNXERZYCU-UHFFFAOYSA-N
• SMILES： C(C1CN(C2=NC(C)=CC=C2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 454.6±45.0 °C(Predicted)
• pka: 7.78±0.19(Predicted)

Additional information on 2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine

2-Methyl-6-[3-(Pyrrolidine-1-Carbonyl)Azetidin-1-Yl]Pyridine: A Comprehensive Overview

CAS No 2877630-07-2 refers to the compound 2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine, a structurally complex molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and promising applications in drug development. The molecule consists of a pyridine ring substituted with a methyl group at position 2 and an azetidine derivative at position 6, which introduces a level of complexity that makes it an intriguing subject for research.

The synthesis of 2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have employed various strategies, including coupling reactions and ring-forming techniques, to construct this molecule efficiently. The use of pyrrolidine as a carbonyl group donor highlights the importance of heterocyclic compounds in modern organic synthesis. Recent advancements in catalytic methods have further streamlined the production process, making it more accessible for large-scale applications.

The structural features of this compound, particularly the azetidine ring, contribute significantly to its pharmacokinetic properties. Azetidines are known for their ability to enhance drug bioavailability by improving solubility and permeability. Studies have shown that 2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine exhibits favorable absorption profiles in preclinical models, suggesting its potential as a drug candidate for treating various diseases. Moreover, the methyl substitution at position 2 of the pyridine ring plays a critical role in modulating the compound's electronic properties, which in turn affects its reactivity and selectivity.

Recent research has focused on the biological activity of CAS No 2877630-07-2, particularly its role as a modulator of key cellular pathways. In vitro studies have demonstrated that this compound interacts with specific receptors and enzymes, indicating its potential therapeutic applications in areas such as oncology and neurodegenerative diseases. For instance, preliminary data suggest that it may inhibit the activity of certain kinases involved in cancer progression, making it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, 2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]pyridine has shown versatility in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, where it could serve as a building block for advanced materials such as conductive polymers or semiconductors. Researchers are actively exploring its potential in this domain, leveraging its structural features to design novel materials with tailored properties.

The environmental impact of synthesizing and using CAS No 2877630-07-2 is another area of growing interest. As sustainability becomes increasingly important in chemical research, efforts are being made to develop greener synthesis routes for this compound. This includes the use of renewable feedstocks and catalytic processes that minimize waste generation. Such approaches not only reduce the environmental footprint but also align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, 2-methyl-6-[3-(pyrrolidine-1-carbonyl)azetidin-1-y l]pyridine, identified by its CAS number 2877630–07–2, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, favorable pharmacokinetic properties, and potential therapeutic applications make it a subject of ongoing research interest. As advancements in synthetic methods and biological understanding continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.